1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine

• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C12H17BrN4O3/c1-8-5-3-4-6-15(8)10(18)7-16-9(2)11(13)12(14-16)17(19)20/h8H,3-7H2,1-2H3
• InChI Key: KVOMVUPZOQDTLD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CN2C(=C(C(=N2)[N+](=O)[O-])Br)C
• Molecular Formula: C12H17BrN4O3
• Molecular Weight: 345.19 g/mol

Description

1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine is a chemical compound that has been of interest to researchers due to its potential use in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied.

Mechanism of Action

The mechanism of action of 1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine is not fully understood. However, it has been shown to inhibit the activity of certain proteins in the body, which may be involved in the development and progression of cancer.
Biochemical and Physiological Effects
Studies have shown that 1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine can inhibit the growth of cancer cells in vitro. It has also been shown to have an effect on certain signaling pathways that are involved in cancer development. Additionally, this compound has been shown to have an effect on the immune system, which may be relevant to its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine in lab experiments is its potential use as a tool for studying the function of certain proteins in the body. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine. One direction is to further study its potential use in cancer treatment, including its efficacy in animal models. Another direction is to investigate its potential use in studying the function of certain proteins in the body, including its use in identifying new drug targets. Additionally, further studies are needed to fully understand its mechanism of action and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of 1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine has been achieved using different methods. One of the most common methods involves the reaction of 4-bromo-5-methyl-3-nitropyrazole with acetyl chloride in the presence of triethylamine. The resulting product is then reacted with 2-methylpiperidine to yield the final product.

Scientific Research Applications

1-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine has been used in various scientific research applications. It has been studied for its potential use in the treatment of cancer, as well as its use as a tool for studying the function of certain proteins in the body.